Di-tert-butyl ((3-bromo-6-chloropyridin-2-yl)methyl)iminodicarbonate

Specification

• Molecular Formula: C16H22BrClN2O4
• Molecular Weight: 421.7 g/mol
• IUPAC Name: tert-butyl N-[(3-bromo-6-chloropyridin-2-yl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• Standard InChI: InChI=1S/C16H22BrClN2O4/c1-15(2,3)23-13(21)20(14(22)24-16(4,5)6)9-11-10(17)7-8-12(18)19-11/h7-8H,9H2,1-6H3
• Standard InChI Key: WNTXDHRRMLKDLD-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N(CC1=C(C=CC(=N1)Cl)Br)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1=C(C=CC(=N1)Cl)Br)C(=O)OC(C)(C)C

Introduction

Di-tert-butyl ((3-bromo-6-chloropyridin-2-yl)methyl)iminodicarbonate is a chemical compound with the CAS number 2703752-57-0. It is primarily used in research settings due to its unique structural properties, which make it a valuable intermediate in organic synthesis. This compound is not intended for use as a pharmaceutical, food, or household product, but rather as a reagent for experimental purposes.

Synthesis Overview:

While specific synthesis protocols for Di-tert-butyl ((3-bromo-6-chloropyridin-2-yl)methyl)iminodicarbonate are not widely detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from simpler pyridine derivatives. These processes typically involve halogenation reactions followed by the introduction of the iminodicarbonate group.

Applications and Research Findings

This compound is primarily used as an intermediate in organic synthesis, particularly for creating complex molecules that require specific functional groups. Its applications are likely in the development of pharmaceuticals or materials science, where halogenated pyridines are valuable building blocks.

Potential Applications:

• Pharmaceutical Synthesis: Halogenated pyridines are common in drug molecules due to their ability to participate in various chemical reactions and interactions with biological targets.

• Materials Science: The unique properties of halogenated compounds can be exploited in the development of new materials with specific optical or electrical properties.

Safety and Handling

Given its chemical nature, Di-tert-butyl ((3-bromo-6-chloropyridin-2-yl)methyl)iminodicarbonate poses certain hazards. It is classified with hazard statements H302, H315, H319, and H335, indicating risks of toxicity and irritation.

Safety Precautions:

• Handling: Wear protective clothing, gloves, and safety glasses.

• Storage: Store in a cool, dry place.

• Disposal: Dispose of according to local regulations for hazardous waste.